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Compound of Interest

Compound Name:
Benzyl 2-oxo-7-

azaspiro[3.5]nonane-7-carboxylate

Cat. No.: B585454 Get Quote

Document ID: TCH-B7N-MW-20251228 Version: 1.0 Audience: Researchers, scientists, and

drug development professionals.

Compound Identification
Chemical Name: Benzyl 2-oxo-7-azaspiro[3.5]nonane-7-carboxylate.[1][2]

Synonyms: 2-OXO-7-AZA-SPIRO[3.5]NONANE-7-CARBOXYLIC ACID BENZYL ESTER.[2]

CAS Number: 147610-98-8.[1][3]

Primary Application: This compound serves as a PROTAC (Proteolysis Targeting Chimera)

linker, utilized in the synthesis of molecules designed to selectively degrade target proteins.[3]

[4]

Physicochemical Properties
The key physicochemical properties are summarized below. The molecular weight is a critical

parameter for a wide range of applications, including quantitative analysis, reaction

stoichiometry, and formulation development.
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Property Value Source

Molecular Formula C₁₆H₁₉NO₃ [1][2][3]

Molecular Weight 273.33 g/mol [1][3][4]

InChIKey
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[2]

Methodology for Molecular Weight Determination
The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.

The calculation is based on the molecular formula and the standard atomic weights of each

element as recommended by the IUPAC Commission on Isotopic Abundances and Atomic

Weights (CIAAW).

Experimental Protocol: Calculation from Formula
The molecular weight (MW) is calculated using the following equation:

MW = (N_C × AW_C) + (N_H × AW_H) + (N_N × AW_N) + (N_O × AW_O)

Where:

N_X is the number of atoms of element X in the molecular formula.

AW_X is the standard atomic weight of element X.

The standard atomic weights for the relevant elements are presented in the table below. For

elements with a range of natural isotopic abundance, a conventional value is used for practical

calculations.[5]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.chemscene.com/product/147610-98-8.html
https://pubchem.ncbi.nlm.nih.gov/compound/57348595
https://file.medchemexpress.com/batch_PDF/HY-W053847/Benzyl-2-oxo-7-azaspiro-3-5-nonane-7-carboxylate-DataSheet-MedChemExpress.pdf
https://www.chemscene.com/product/147610-98-8.html
https://file.medchemexpress.com/batch_PDF/HY-W053847/Benzyl-2-oxo-7-azaspiro-3-5-nonane-7-carboxylate-DataSheet-MedChemExpress.pdf
https://www.medchemexpress.com/benzyl-2-oxo-7-azaspiro-3-5-nonane-7-carboxylate.html
https://pubchem.ncbi.nlm.nih.gov/compound/57348595
https://en.wikipedia.org/wiki/Standard_atomic_weight
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b585454?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Element Symbol
Atoms in
Formula (N)

Standard
Atomic Weight
(AW) ( g/mol )

Total
Contribution (
g/mol )

Carbon C 16 12.011[6][7][8] 192.176

Hydrogen H 19 1.008[5][9] 19.152

Nitrogen N 1 14.007[10][11] 14.007

Oxygen O 3 15.999[12][13] 47.997

Total
Calculated

Molecular Weight
273.332

The calculated molecular weight of 273.332 g/mol is consistent with the widely reported value

of 273.33 g/mol .[1][3][4]

Experimental Protocol: Mass Spectrometry
While the theoretical molecular weight is calculated, it can be confirmed experimentally using

mass spectrometry. In this technique, the molecule is ionized and its mass-to-charge ratio (m/z)

is measured. For Benzyl 2-oxo-7-azaspiro[3.5]nonane-7-carboxylate, the most common ion

observed would be the protonated molecule [M+H]⁺, which would have an m/z value

corresponding to its monoisotopic mass plus the mass of a proton.

Logical Relationship Diagram
The following diagram illustrates the logical workflow for determining the molecular weight of

the compound, from its elemental composition to the final calculated value.
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Calculation

Carbon (C)
16 atoms

Σ (Atoms × Atomic Weight)

16 × 12.011

Hydrogen (H)
19 atoms

19 × 1.008

Nitrogen (N)
1 atom

1 × 14.007

Oxygen (O)
3 atoms

3 × 15.999

12.011 1.008 14.007 15.999

Molecular Weight:
273.33 g/mol

Click to download full resolution via product page

Molecular Weight Calculation Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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